[2-(benzyloxy)benzyl](4-piperidinylmethyl)amine dihydrochloride

• IUPAC Name: N-[(2-phenylmethoxyphenyl)methyl]-1-piperidin-4-ylmethanamine;dihydrochloride
• InChI: InChI=1S/C20H26N2O.2ClH/c1-2-6-18(7-3-1)16-23-20-9-5-4-8-19(20)15-22-14-17-10-12-21-13-11-17;;/h1-9,17,21-22H,10-16H2;2*1H
• InChI Key: WXQDFMXRJLIOBL-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1CNCC2=CC=CC=C2OCC3=CC=CC=C3.Cl.Cl
• Molecular Formula: C20H28Cl2N2O
• Molecular Weight: 383.4 g/mol

Description

[2-(benzyloxy)benzyl](4-piperidinylmethyl)amine dihydrochloride, also known as BPPA, is a chemical compound that has gained significance in scientific research due to its potential therapeutic applications. BPPA is a selective dopamine D3 receptor agonist that has been found to have anti-addictive properties.

Mechanism of Action

[2-(benzyloxy)benzyl](4-piperidinylmethyl)amine dihydrochloride selectively activates dopamine D3 receptors, which are primarily located in the mesolimbic system of the brain. This system is involved in the regulation of reward, motivation, and addiction. By activating these receptors, [2-(benzyloxy)benzyl](4-piperidinylmethyl)amine dihydrochloride reduces the reinforcing effects of cocaine and other addictive substances, thereby reducing drug-seeking behavior.
Biochemical and Physiological Effects:
[2-(benzyloxy)benzyl](4-piperidinylmethyl)amine dihydrochloride has been found to have a number of biochemical and physiological effects. It increases dopamine release in the nucleus accumbens, which is a key area of the brain involved in reward and motivation. [2-(benzyloxy)benzyl](4-piperidinylmethyl)amine dihydrochloride also increases the expression of tyrosine hydroxylase, which is the rate-limiting enzyme in dopamine synthesis. Additionally, [2-(benzyloxy)benzyl](4-piperidinylmethyl)amine dihydrochloride has been found to reduce the expression of the transcription factor ΔFosB, which is involved in the development of addiction.

Advantages and Limitations for Lab Experiments

One of the main advantages of [2-(benzyloxy)benzyl](4-piperidinylmethyl)amine dihydrochloride is its selectivity for dopamine D3 receptors. This allows for targeted activation of these receptors without affecting other dopamine receptor subtypes. [2-(benzyloxy)benzyl](4-piperidinylmethyl)amine dihydrochloride also has a long half-life, which makes it suitable for chronic administration in animal studies. However, one limitation of [2-(benzyloxy)benzyl](4-piperidinylmethyl)amine dihydrochloride is its poor solubility in water, which can make it difficult to administer in certain experimental setups.

Future Directions

There are several future directions for research on [2-(benzyloxy)benzyl](4-piperidinylmethyl)amine dihydrochloride. One area of interest is the potential use of [2-(benzyloxy)benzyl](4-piperidinylmethyl)amine dihydrochloride in the treatment of other types of addiction, such as alcoholism and nicotine addiction. Another area of research could focus on the development of more potent and selective dopamine D3 receptor agonists. Additionally, further studies could investigate the long-term effects of [2-(benzyloxy)benzyl](4-piperidinylmethyl)amine dihydrochloride administration on the brain and behavior.

Scientific Research Applications

[2-(benzyloxy)benzyl](4-piperidinylmethyl)amine dihydrochloride has been found to have potential therapeutic applications in the treatment of drug addiction, specifically cocaine addiction. It works by selectively activating dopamine D3 receptors, which are involved in the reward system of the brain. Studies have shown that [2-(benzyloxy)benzyl](4-piperidinylmethyl)amine dihydrochloride reduces cocaine-seeking behavior in rats and monkeys without producing any adverse effects.